molecular formula C10H10N2O2 B15269399 2-[Methyl(prop-2-yn-1-yl)amino]pyridine-4-carboxylic acid

2-[Methyl(prop-2-yn-1-yl)amino]pyridine-4-carboxylic acid

Cat. No.: B15269399
M. Wt: 190.20 g/mol
InChI Key: USPNVMPUBWASTA-UHFFFAOYSA-N
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Description

2-[Methyl(prop-2-yn-1-yl)amino]pyridine-4-carboxylic acid is a pyridine-based carboxylic acid derivative featuring a methyl and propargyl (prop-2-yn-1-yl) group on the amino substituent at the 2-position of the pyridine ring. The propargyl group confers reactivity for click chemistry, while the pyridine core enables hydrogen bonding and π-π interactions in biological systems.

Properties

Molecular Formula

C10H10N2O2

Molecular Weight

190.20 g/mol

IUPAC Name

2-[methyl(prop-2-ynyl)amino]pyridine-4-carboxylic acid

InChI

InChI=1S/C10H10N2O2/c1-3-6-12(2)9-7-8(10(13)14)4-5-11-9/h1,4-5,7H,6H2,2H3,(H,13,14)

InChI Key

USPNVMPUBWASTA-UHFFFAOYSA-N

Canonical SMILES

CN(CC#C)C1=NC=CC(=C1)C(=O)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[Methyl(prop-2-yn-1-yl)amino]pyridine-4-carboxylic acid typically involves the reaction of 2-amino-4-carboxypyridine with methyl(prop-2-yn-1-yl)amine under specific conditions. The reaction is usually carried out in an anhydrous solvent such as acetonitrile, with a catalyst like copper(II) chloride and an oxidizing agent such as isoamyl nitrite .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach would involve scaling up the laboratory synthesis process, optimizing reaction conditions for higher yields, and ensuring the purity of the final product through techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

2-[Methyl(prop-2-yn-1-yl)amino]pyridine-4-carboxylic acid can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding oxides.

    Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol.

    Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

    Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

    Substitution: Nucleophilic substitution reactions often involve reagents like alkyl halides or acyl chlorides.

Major Products Formed

    Oxidation: Oxidized derivatives of the pyridine ring.

    Reduction: Alcohol derivatives of the original compound.

    Substitution: Various substituted pyridine derivatives depending on the nucleophile used.

Scientific Research Applications

2-[Methyl(prop-2-yn-1-yl)amino]pyridine-4-carboxylic acid has several applications in scientific research:

Mechanism of Action

The mechanism of action of 2-[Methyl(prop-2-yn-1-yl)amino]pyridine-4-carboxylic acid involves its interaction with specific molecular targets. The compound can act as an inhibitor or activator of certain enzymes, depending on its structure and the functional groups present. The pathways involved typically include binding to active sites on enzymes or receptors, leading to changes in their activity .

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Core Heterocycle and Substituent Variations

2-[Cyclopentyl(methyl)amino]pyridine-4-carboxylic Acid
  • Core Structure : Pyridine ring (6-membered, one nitrogen).
  • Substituents: Cyclopentyl and methyl groups on the amino moiety .
  • Molecular Weight : 220.27 g/mol .
  • Key Differences :
    • The cyclopentyl group introduces steric bulk compared to the propargyl group in the target compound.
    • Higher molecular weight (220.27 vs. ~192–200 g/mol) may reduce solubility in polar solvents.
  • Implications : Cyclopentyl’s hydrophobicity could enhance membrane permeability but limit aqueous solubility.
2-[(Prop-2-yn-1-yloxy)amino]pyridine-4-carboxylic Acid
  • Core Structure : Pyridine ring.
  • Substituents: Propargyloxy (O-linked propargyl) on the amino group .
  • Molecular Weight : 192.17 g/mol .
  • Key Differences :
    • Oxygen atom in the propargyloxy group increases polarity and hydrogen-bonding capacity.
    • Reduced steric hindrance compared to cyclopentyl analogs.
2-Chloro-6-methylpyrimidine-4-carboxylic Acid
  • Core Structure : Pyrimidine ring (6-membered, two nitrogens) .
  • Substituents : Chloro and methyl groups.
  • Key Differences :
    • Pyrimidine’s electron-deficient nature increases reactivity in nucleophilic substitutions.
    • Chloro group acts as a leaving group, enabling further derivatization .
  • Implications : Greater utility in synthetic chemistry but reduced stability compared to pyridine-based analogs.
4-Methyl-1-(prop-2-ynoyl)piperidine-4-carboxylic Acid
  • Core Structure : Piperidine ring (6-membered, saturated, one nitrogen).
  • Substituents : Propargoyl group and methyl on the piperidine .
  • Molecular Weight : 195.22 g/mol .
  • Key Differences :
    • Saturated ring reduces aromatic interactions (e.g., π-π stacking).
    • Propargoyl (acetylene carbonyl) offers distinct reactivity compared to propargylamine.
  • Implications: Potential for conformational flexibility but reduced rigidity in binding interactions.

Structural and Functional Comparison Table

Compound Name Core Structure Substituents Molecular Weight (g/mol) Key Properties
Target Compound Pyridine Methyl + propargylamino ~192–200 (estimated) Propargyl reactivity, moderate polarity
2-[Cyclopentyl(methyl)amino]pyridine-4-carboxylic acid Pyridine Cyclopentyl + methylamino 220.27 High steric bulk, hydrophobic
2-[(Prop-2-yn-1-yloxy)amino]pyridine-4-carboxylic acid Pyridine Propargyloxyamino 192.17 Increased polarity, click chemistry
2-Chloro-6-methylpyrimidine-4-carboxylic acid Pyrimidine Chloro + methyl - Electron-deficient, reactive
4-Methyl-1-(prop-2-ynoyl)piperidine-4-carboxylic acid Piperidine Propargoyl + methyl 195.22 Flexible, non-aromatic

Biological Activity

2-[Methyl(prop-2-yn-1-yl)amino]pyridine-4-carboxylic acid, a pyridine derivative, has garnered attention for its potential biological activities. This compound features a unique structure that includes a propargyl amino group and a carboxylic acid functionality, which may enhance its reactivity and biological efficacy compared to simpler derivatives.

The molecular formula of 2-[Methyl(prop-2-yn-1-yl)amino]pyridine-4-carboxylic acid is C10H10N2O2C_{10}H_{10}N_{2}O_{2} with a molecular weight of 190.20 g/mol. The presence of the pyridine ring and the carboxylic acid group contributes to its chemical reactivity and interaction with biological targets.

Antimicrobial Activity

Research indicates that 2-[Methyl(prop-2-yn-1-yl)amino]pyridine-4-carboxylic acid exhibits significant antimicrobial properties. Studies have shown its effectiveness against various bacterial strains, including both Gram-positive and Gram-negative bacteria.

Table 1: Antimicrobial Activity of 2-[Methyl(prop-2-yn-1-yl)amino]pyridine-4-carboxylic Acid

Bacterial StrainMinimum Inhibitory Concentration (MIC)
Staphylococcus aureus0.0039 - 0.025 mg/mL
Escherichia coli0.0039 - 0.025 mg/mL
Bacillus subtilisModerate activity observed
Pseudomonas aeruginosaModerate activity observed

These findings suggest that the compound could be a candidate for further development as an antimicrobial agent, especially in treating infections caused by resistant strains.

The mechanism by which 2-[Methyl(prop-2-yn-1-ylamino]pyridine-4-carboxylic acid exerts its biological effects is believed to involve modulation of enzyme activity or receptor binding. Specific interactions with bacterial cell wall synthesis pathways or metabolic processes may underlie its observed antimicrobial efficacy.

Case Studies

Several studies have explored the biological activity of similar compounds, providing insights into structure-activity relationships (SAR) that can inform the design of new derivatives:

  • Study on Pyridine Derivatives : A comprehensive evaluation of various pyridine derivatives revealed that modifications in the amino and carboxylic acid groups significantly affect antibacterial potency, suggesting that similar modifications could enhance the activity of 2-[Methyl(prop-2-yn-1-ylamino]pyridine-4-carboxylic acid .
  • Antifungal Activity Assessment : In addition to antibacterial properties, related compounds have shown antifungal activity against strains such as Candida albicans, indicating that further investigation into the antifungal potential of this compound is warranted .

Synthesis and Applications

The synthesis of 2-[Methyl(prop-2-yn-1-ylamino]pyridine-4-carboxylic acid typically involves multi-step organic reactions, where controlling reaction conditions is crucial for achieving high yields and purity. The compound's unique structural features make it an attractive candidate for applications in pharmaceuticals, particularly in developing new antimicrobial agents.

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